Cas no 2138513-48-9 (6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol)

• Product Name: 6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol
• CAS No: 2138513-48-9
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6275725
• PubChem ID: 165956786
• Update Time: 2025-10-31

6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol
• 2138513-48-9
• EN300-801424
• 6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol

• Inchi： 1S/C14H20N2O2/c15-11-3-4-12-10(6-11)7-13(17)14(16-12)9-2-1-5-18-8-9/h3-4,6,9,13-14,16-17H,1-2,5,7-8,15H2
• InChI Key： FMTNNYCXNSWMLU-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1C(CC2C=C(C=CC=2N1)N)O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.5Ų

Additional information on 6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol

Introduction to 6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol (CAS No. 2138513-48-9)

6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol, identified by its CAS number 2138513-48-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the tetrahydroquinoline class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of both amino and hydroxyl functional groups, coupled with an oxygenated side chain (oxan-3-yl), makes this compound a versatile candidate for further chemical modification and biological evaluation.

The tetrahydroquinoline core is a privileged structure in drug discovery, known for its ability to interact with various biological targets due to its rigid bicyclic framework. Compounds within this class have been explored for their roles in treating neurological disorders, infectious diseases, and cancer. The specific substitution pattern in 6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol introduces unique electronic and steric properties that may influence its binding affinity and selectivity toward biological receptors.

In recent years, there has been a surge in interest toward heterocyclic compounds that incorporate oxygen-containing moieties, such as ethers or lactones, due to their enhanced bioavailability and metabolic stability. The oxan-3-yl group in this compound not only contributes to its structural diversity but also may play a crucial role in modulating its pharmacokinetic profile. This feature is particularly relevant in the context of drug development, where optimizing absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties is essential for clinical success.

One of the most compelling aspects of 6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol is its potential as a building block for the synthesis of more complex pharmacophores. The amino group at the 6-position provides a site for further derivatization via amide or urea bond formation, while the hydroxyl group at the 3-position can be modified into esters or ethers. Such modifications are commonly employed to enhance solubility, improve pharmacological activity, or extend the duration of action. The combination of these functional handles makes this compound an attractive starting point for medicinal chemists seeking to develop novel therapeutic agents.

The biological activity of 6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol has been preliminarily investigated in several preclinical studies. Research indicates that derivatives of tetrahydroquinoline have demonstrated efficacy against various disease models due to their ability to modulate key signaling pathways. For instance, some tetrahydroquinoline derivatives have shown promise in inhibiting kinases involved in cancer progression or enzymes implicated in neurodegenerative disorders. While the direct biological data for CAS No. 2138513-48-9 is limited at this stage, its structural similarity to known bioactive compounds suggests that it may exhibit comparable or even enhanced pharmacological properties.

The synthesis of 6-Amino-2-(oxan-3-yl)-1,2,3,4-tetrahydroquinolin-3-ol presents an interesting challenge from a chemical perspective. The construction of the tetrahydroquinoline ring system typically requires multi-step organic transformations involving cyclization reactions and subsequent functional group manipulations. The introduction of the oxan-3-yl side chain further complicates the synthetic route but also opens up possibilities for exploring novel synthetic methodologies. Recent advances in catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have made it feasible to construct such complex molecules with greater efficiency and precision.

In the context of modern drug discovery, computational modeling plays an increasingly pivotal role in guiding synthetic strategies and predicting biological outcomes. Molecular docking studies have been employed to explore the binding interactions of tetrahydroquinoline derivatives with target proteins. These simulations can help identify key residues critical for receptor binding and provide insights into how structural modifications might enhance potency or selectivity. For 6-Amino-2-(oxan-3-y l)-1 ,2 ,3 ,4 -tetrahydroquinolin - 3 - ol, computational analysis could reveal its potential as a lead compound or highlight areas for optimization before proceeding to experimental validation.

The pharmaceutical industry continues to invest heavily in exploring novel chemical entities with unmet therapeutic needs. Compounds like CAS No. 2138513 -48 -9 represent promising candidates that could address gaps in current treatment paradigms. As research progresses , it will be essential to evaluate not only the primary biological activity but also secondary effects such as off-target interactions and potential toxicity profiles . The development of robust high-throughput screening platforms enables rapid assessment of large libraries of compounds , including those derived from scaffolds like tetrahydroquinoline , thereby accelerating the discovery pipeline .

Future directions for studying 6-Amino - 2 -( oxan - 3 - yl ) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 3 - ol may include exploring its role as an intermediate in larger synthetic schemes or investigating its behavior under various metabolic conditions . Additionally , collaboration between academic researchers and industrial scientists could facilitate faster translation from laboratory findings to clinical candidates . Given its structural complexity and functional diversity , this compound holds considerable potential within medicinal chemistry research . Continued exploration will be necessary before definitive conclusions about its therapeutic utility can be drawn , but preliminary evidence suggests it warrants further attention .